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Compound of Interest

Compound Name: NoxA1ds

Cat. No.: B612389 Get Quote

IMMEDIATE SAFETY AND DISPOSAL INFORMATION

This document provides essential guidance on the proper disposal procedures for NoxA1ds, a

potent and selective NADPH oxidase 1 (NOX1) inhibitor. The information herein is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

disposal in a laboratory setting. Adherence to these procedures is critical to mitigate potential

environmental and health risks.

Hazard Identification and Safety Precautions
NoxA1ds is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is imperative to handle this compound with appropriate personal protective

equipment (PPE) and to prevent its release into the environment.

Key Hazard Information:
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Hazard Class GHS Hazard Statement Precautionary Statements

Acute toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling.[1]

P270: Do not eat, drink or

smoke when using this

product.[1]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

Acute aquatic toxicity

(Category 1)
H400: Very toxic to aquatic life

P273: Avoid release to the

environment.[1]

Chronic aquatic toxicity

(Category 1)

H410: Very toxic to aquatic life

with long lasting effects
P391: Collect spillage.[1]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
Currently, there are no specific published protocols for the chemical inactivation or

neutralization of NoxA1ds. Therefore, the recommended procedure is to dispose of it as

hazardous chemical waste.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Leak-proof, sealable hazardous waste container, clearly labeled.
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Waste manifest or logbook as per institutional requirements.

Procedure:

Wear Appropriate PPE: Before handling NoxA1ds waste, ensure you are wearing safety

goggles, chemical-resistant gloves, and a lab coat.

Segregate Waste: Collect all materials contaminated with NoxA1ds, including unused

product, solutions, and contaminated labware (e.g., pipette tips, tubes, vials), in a dedicated,

leak-proof hazardous waste container.

Label the Waste Container: Clearly label the hazardous waste container with the following

information:

"Hazardous Waste"

"NoxA1ds"

The primary hazards: "Acutely Toxic," "Aquatic Hazard"

Date of accumulation

Your name and laboratory information

Seal the Container: Securely seal the container to prevent any leakage or spillage.

Store Safely: Store the sealed hazardous waste container in a designated, secure area away

from drains and incompatible materials.[1]

Arrange for Disposal: Contact your institution's Environmental Health and Safety (EHS) office

to arrange for the pickup and disposal of the hazardous waste. Follow all institutional and

local regulations for hazardous waste disposal. P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Document Disposal: Record the disposal of the NoxA1ds waste in your laboratory's

chemical inventory or waste logbook.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of NoxA1ds.
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Caption: Workflow for the safe disposal of NoxA1ds waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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